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Compound of Interest

Compound Name: D-Alanine isopropyl ester
CAS No.: 79487-89-1
Cat. No.: B1279723
Get Quote
. J

Executive Summary

Compound: D-Alanine Isopropyl Ester Hydrochloride CAS: 62062-65-1 (HCI salt) Primary
Application: Chiral building block for nucleotide prodrugs (e.g., Sofosbuvir analogs) and
peptidomimetics.

This guide provides a technical analysis of the infrared spectral characteristics of D-Alanine
isopropyl ester. It focuses on distinguishing this compound from its precursors (D-Alanine free
acid) and structural analogs (Methyl/Ethyl esters). The spectral data presented here applies to
both enantiomers (D- and L-) as infrared spectroscopy in an achiral environment does not
distinguish between optical isomers.

Part 1: Theoretical Framework & Spectral
Expectations

The transition from D-Alanine to D-Alanine Isopropyl Ester involves two major chemical
changes detectable by IR:
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 Esterification: Conversion of the carboxylic acid (zwitterionic carboxylate) to an ester.

» Alkyl Substitution: Addition of the isopropyl group containing a gem-dimethyl moiety.

The Carbonyl Shift (The "Ester Flag")

In its solid state, free D-Alanine exists as a zwitterion (

). It lacks a true carbonyl (
) stretch. Instead, it displays two carboxylate stretching bands:[1]

o Asymmetric

: ~1590-1600 cm™*
e Symmetric

: ~1400 cm~1

The Shift: Upon esterification, the resonance of the carboxylate is removed. The spectrum of D-
Alanine Isopropyl Ester will exhibit a strong, sharp ester carbonyl (

) peak at 1735-1750 cm~1. This is the primary confirmation of successful synthesis.

The Isopropyl Signature (The "Gem-Dimethyl Doublet")

Distinguishing the isopropyl ester from a methyl or ethyl ester requires analyzing the C-H
bending region. The isopropy! group (

) exhibits a characteristic splitting of the symmetric methyl bending vibration due to vibrational
coupling between the two methyl groups attached to the same carbon.

» Look for: A distinct doublet (two peaks of nearly equal intensity) at approximately 1380 cm~1
and 1370 cm~1.

» Contrast: A methyl ester (

) or ethyl ester typically shows a single band or different splitting patterns in this region.
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Part 2: Comparative Spectral Analysis

The following table contrasts the target molecule with its most common alternatives/precursors.

Table 1: Diagnostic Peak Assignments (Wavenumbers in
cm™?)
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Functional ) D-Alanine D-Alanine )
D-Alanine (Free Interpretation
Group . Methyl Ester Isopropy! Ester
) . Acid) Note
Vibration HCI HCI
Primary
Confirmation.
C=0 Stretch 1740-1750 1735-1750 )
Absent Indicates
(Ester) (Strong) (Strong) ]
formation of the
ester bond.
Disappearance
COO~ Stretch 1590-1610 confirms
Absent Absent )
(Asym) (Strong) consumption of
free acid.
Overlaps with C-
H stretches.
2800-3100 2800-3100 2800-3150
NHs* Stretch Broadness
(Broad) (Broad) (Broad) ]
confirms HCI salt
form.
Identity
) Confirmation.
C-H Bending ] 1380 & 1370 )
] Absent 1380 (Single) The "split" peak
(Gem-Dimethyl) (Doublet) ]
confirms the
isopropy! group.
Strong bands
C-O-C Stretch Absent 1200-1250 1180-1260 typical of ester
linkages.
Used for library
) ) matching if
Fingerprint o o o
] Distinct Distinct Distinct reference
Region .
standard is
available.
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Note on Enantiomers: The IR spectrum of D-Alanine Isopropyl Ester is identical to that of L-
Alanine Isopropyl Ester. Do not use standard IR to determine optical purity; use Polarimetry or

Chiral HPLC for that purpose.

Part 3: Structural Validation Workflow

This flowchart illustrates the logic path for validating the product identity using IR spectroscopy.

Figure 1: Logic flow for confirming D-Alanine Isopropyl Ester identity via IR spectroscopy.

Part 4: Experimental Protocol (Self-Validating)

To ensure high-quality data that matches the theoretical expectations above, follow this
protocol. This method assumes the product is the Hydrochloride Salt (HCI), which is the
standard stable form.

Sample Preparation

o Technique: Attenuated Total Reflectance (ATR) is recommended for speed and
reproducibility.

» Alternative: KBr Pellet (1-2 mg sample in 100 mg KBr).

e Pre-check: Ensure the sample is dry. Residual isopropanol (solvent) will show a broad OH
stretch at 3400 cm~* that confuses the amine analysis.

Synthesis & Verification Steps

If synthesizing de novo (e.g., via Thionyl Chloride/Isopropanol method), use IR to monitor the
reaction endpoint.

Step-by-Step Monitoring:
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[2131[4]

Validation:

Work-up: After evaporation of solvent.

T=0 (Start): Sample shows strong bands at ~1590 cm~* (COO~). No band at 1740 cm~1.[1]

Reaction Progress: The 1590 cm~* band decreases; the 1740 cm~* band grows.

o Criterion A: Absence of broad OH stretch (3300-3500 cm~1) from free isopropanol (unless

obscured by NH3+).

o Criterion B: Presence of "Gem-Dimethyl" doublet at 1380/1370 cm™1,

o Criterion C: Sharp Ester C=0 > 1730 cm~1.

Synthesis Workflow Diagram

D-Alanine p
(Solid) Reflux w/ iPrOH + SOCI2

Intermediate
Mixture

=~

IR Check:
Disappearing 1590 cm—t

i f IR Check:
E‘.@S‘;ﬁ;ﬂ‘oﬁ D—Al(aéaiZ; HEl --%| Strong 1745 cm~*
Doublet 1380 cm~*

Click to download full resolution via product page

Figure 2: Synthesis workflow with integrated IR checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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